Cas no 1823380-15-9 (3-Bromo-5-chloro-2-methyl-1,8-naphthyridine)

• Product Name: 3-Bromo-5-chloro-2-methyl-1,8-naphthyridine
• CAS No: 1823380-15-9
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• CID: 5736316
• PubChem ID: 19374303
• Update Time: 2025-05-26

3-Bromo-5-chloro-2-methyl-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-2-methyl-1,8-naphthyridine
• 1823380-15-9
• BKJMIRJYLPWGNH-UHFFFAOYSA-N
• EN300-8308844
• SCHEMBL8561666
• 1,8-Naphthyridine, 3-bromo-5-chloro-2-methyl-

• Inchi： 1S/C9H6BrClN2/c1-5-7(10)4-6-8(11)2-3-12-9(6)13-5/h2-4H,1H3
• InChI Key： BKJMIRJYLPWGNH-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=CC=NC2=NC=1C)Cl

Computed Properties

• Exact Mass: 255.94029g/mol
• Monoisotopic Mass: 255.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.667±0.06 g/cm3(Predicted)
• Boiling Point: 312.0±37.0 °C(Predicted)
• pka: 2.01±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 3-Bromo-5-chloro-2-methyl-1,8-naphthyridine

Comprehensive Overview of 3-Bromo-5-chloro-2-methyl-1,8-naphthyridine (CAS No. 1823380-15-9)

3-Bromo-5-chloro-2-methyl-1,8-naphthyridine (CAS No. 1823380-15-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This naphthyridine derivative is characterized by its unique molecular structure, featuring a bromine atom at the 3-position, a chlorine atom at the 5-position, and a methyl group at the 2-position. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The compound's CAS number 1823380-15-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. As a halogenated naphthyridine, it is often explored for its role in modulating biological activity, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its utility in fragment-based drug design, where its molecular scaffold acts as a versatile building block for targeted therapies.

In the context of current trends, 3-Bromo-5-chloro-2-methyl-1,8-naphthyridine aligns with the growing demand for small-molecule therapeutics and precision agriculture chemicals. Researchers frequently search for "naphthyridine synthesis methods" or "halogenated heterocycles applications," reflecting its relevance in cutting-edge science. Its stability under various conditions makes it a candidate for high-throughput screening platforms, addressing challenges in oncology and infectious disease research.

From a synthetic chemistry perspective, the compound's bromine and chlorine substituents enable selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal for constructing complex architectures in medicinal chemistry. Industry professionals often inquire about "scale-up protocols for naphthyridine derivatives" or "purification techniques for halogenated compounds," underscoring its practical importance in industrial R&D.

Environmental and regulatory considerations also shape discussions around CAS 1823380-15-9. While not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. The compound's bioisosteric potential—replacing traditional aromatic systems in drug design—has become a hot topic, coinciding with the rise of green chemistry principles and computational molecular modeling trends.

Analytical characterization of 3-Bromo-5-chloro-2-methyl-1,8-naphthyridine typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods validate its purity and structural integrity, crucial for reproducibility in academic and industrial settings. Searches for "spectral data of halogenated naphthyridines" or "crystallographic studies of methyl-substituted heterocycles" frequently appear in scientific literature queries.

Looking ahead, the compound's adaptability positions it as a key player in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. Its balanced lipophilicity and steric profile make it suitable for optimizing drug-like properties, a recurring theme in "hit-to-lead optimization" discussions. As the scientific community prioritizes structure-activity relationship (SAR) studies, this naphthyridine derivative continues to offer valuable insights.

In summary, 3-Bromo-5-chloro-2-methyl-1,8-naphthyridine (CAS No. 1823380-15-9) represents a multifaceted tool for modern chemistry. Its intersection with drug discovery, agrochemical innovation, and materials science ensures sustained interest across disciplines. By addressing frequently searched topics like "naphthyridine reactivity" and "heterocyclic building blocks," this overview bridges technical depth with contemporary research priorities.